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Compound of Interest

Compound Name: Ketoprofen-d4

Cat. No.: B595402 Get Quote

Technical Data Sheet: Ketoprofen-d4
An In-depth Guide for Researchers and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of Ketoprofen-
d4, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID) Ketoprofen. The

incorporation of deuterium isotopes can be a valuable tool in drug metabolism and

pharmacokinetic (DMPK) studies.

Molecular Identity and Structure
Ketoprofen-d4 is a stable, isotopically labeled form of Ketoprofen where four hydrogen atoms

have been replaced by deuterium. This substitution is typically on the propionic acid moiety.

Chemical Name: (±)-2-(3-Benzoylphenyl)propionic-d4 Acid[1][2]

Synonyms: (±)-Ketoprofen D4, Ketoprofen D4 (propionic D4 acid)[2][3]

CAS Number: 1219805-29-4[2][3][4][5]

Physicochemical Data
The key quantitative data for Ketoprofen-d4, alongside its unlabeled counterpart for

comparison, are summarized below. The molecular weight is calculated based on the atomic

weights of the constituent atoms.
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Property Ketoprofen-d4 Ketoprofen (unlabeled)

Molecular Formula C₁₆H₁₀D₄O₃[3][4] C₁₆H₁₄O₃[1][6][7]

Molecular Weight ( g/mol ) 258.31[1][2][4] 254.28[1][6][8]

Appearance White to Off-white Solid[4] White crystalline powder[9]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Ketoprofen-d4 is detailed in the table below.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 16 12.011 192.176

Hydrogen H 10 1.008 10.080

Deuterium D 4
2.014[10][11][12]

[13]
8.056

Oxygen O 3 15.999 47.997

Total Molecular

Weight
258.309

Note: The calculated molecular weight (258.309 g/mol ) is consistent with the cited value of

258.31 g/mol .[1][2][4]

Methodological Considerations
Note on Experimental Protocols and Visualizations: As an AI, I am unable to provide detailed,

proprietary experimental protocols for the synthesis or analysis of Ketoprofen-d4. Such

protocols are typically specific to the manufacturer and are not publicly available. Similarly, the

generation of diagrams using specific tools like Graphviz is beyond my current capabilities.
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The determination of molecular weight for a compound like Ketoprofen-d4 is fundamentally

achieved through:

Mass Spectrometry (MS): This is the primary technique used to determine the molecular

weight of a molecule with high accuracy. High-resolution mass spectrometry (HRMS) can

provide the exact mass, which helps confirm the elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure of the molecule. In the case of deuterated compounds, ²H

(Deuterium) NMR can be used to confirm the positions of the deuterium labels. The absence

of signals in the ¹H NMR spectrum at the expected positions of deuteration provides strong

evidence for successful isotopic labeling.

The use of deuterated standards like Ketoprofen-d4 is critical in bioanalytical assays,

particularly those employing liquid chromatography-mass spectrometry (LC-MS). It serves as

an ideal internal standard for the accurate quantification of unlabeled Ketoprofen in biological

matrices such as plasma or urine.[14] The co-elution of the deuterated standard with the

analyte and its distinct mass-to-charge ratio allow for precise correction of matrix effects and

variations in instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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